Cas no 1216140-37-2 (3-(3-Chloropropanoyl)-4-methylanisole)

• Product Name: 3-(3-Chloropropanoyl)-4-methylanisole
• CAS No: 1216140-37-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5005335
• Update Time: 2025-06-10

3-(3-Chloropropanoyl)-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-4-methylanisole

• Inchi： 1S/C11H13ClO2/c1-8-3-4-9(14-2)7-10(8)11(13)5-6-12/h3-4,7H,5-6H2,1-2H3
• InChI Key： CAABIEGKGMKNOV-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 3-(3-Chloropropanoyl)-4-methylanisole

Comprehensive Overview of 3-(3-Chloropropanoyl)-4-methylanisole (CAS No. 1216140-37-2): Properties, Applications, and Industry Insights

3-(3-Chloropropanoyl)-4-methylanisole (CAS No. 1216140-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated propanoyl derivative combines a methoxy-substituted aromatic ring with a reactive 3-chloropropanoyl side chain, making it a versatile intermediate in synthetic chemistry. Its molecular formula C₁₁H₁₃ClO₂ and molecular weight of 212.67 g/mol position it as a critical building block for fine chemical synthesis.

In recent years, the demand for high-purity intermediates like 3-(3-Chloropropanoyl)-4-methylanisole has surged, driven by advancements in drug discovery and crop protection formulations. Researchers frequently search for "CAS 1216140-37-2 suppliers" or "3-(3-Chloropropanoyl)-4-methylanisole synthesis method," reflecting its industrial relevance. The compound’s electron-rich aromatic system and electrophilic carbonyl group enable diverse reactions, including nucleophilic substitutions and cross-coupling processes, aligning with trends in green chemistry and atom-efficient synthesis.

From a physicochemical perspective, 3-(3-Chloropropanoyl)-4-methylanisole typically appears as a white to off-white crystalline solid with a melting point range of 85–90°C. Its solubility profile—moderate in polar organic solvents like ethanol and acetone but low in water—makes it suitable for solution-phase reactions. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing the pharmaceutical industry’s emphasis on "impurity profiling" and "quality control standards."

The compound’s structural motif is particularly valuable in designing biologically active molecules. For instance, its 4-methylanisole moiety is frequently explored in fragrance chemistry and flavor enhancers, while the 3-chloropropanoyl group serves as a precursor for heterocyclic compounds. This dual functionality explains why queries like "1216140-37-2 applications in medicinal chemistry" or "chloropropanoyl derivatives in agrochemicals" are prevalent in scientific literature searches.

Environmental and regulatory compliance aspects of 3-(3-Chloropropanoyl)-4-methylanisole are also frequently discussed. While not classified as hazardous under major chemical inventories, proper handling guidelines emphasize storage in cool, dry conditions away from strong oxidizers. The compound’s biodegradability and ecotoxicological data remain areas of active investigation, reflecting the broader industry shift toward "sustainable chemical production."

In conclusion, 3-(3-Chloropropanoyl)-4-methylanisole (CAS No. 1216140-37-2) exemplifies the intersection of structural versatility and industrial utility. Its role in high-value chemical synthesis continues to expand, supported by evolving research into catalysis and process optimization. As innovation in custom synthesis accelerates, this compound is poised to remain a focal point for both academic and commercial laboratories worldwide.